N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide

• IUPAC Name: N-methyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H19N3O3/c1-14-7-6-8-15(11-14)19-20-17(25-21-19)12-22(2)18(23)13-24-16-9-4-3-5-10-16/h3-11H,12-13H2,1-2H3
• InChI Key: KKQRWGLULMCGPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CN(C)C(=O)COC3=CC=CC=C3
• Molecular Formula: C19H19N3O3
• DSSTOX Substance ID: DTXSID001328998
• Molecular Weight: 337.4 g/mol
• Solubility: 36.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 898921-54-5

Description

N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide, also known as OMA, is a synthetic compound that has been widely studied for its potential use in scientific research. OMA is a member of the oxadiazole family, which has been shown to have a variety of biological activities, including anti-inflammatory, antibacterial, and antitumor effects.

Mechanism of Action

The mechanism of action of N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide is not well understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways in cells. N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of Akt, a signaling pathway that is involved in cell survival and proliferation. The exact mechanism of action of N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide is still being studied.
Biochemical and Physiological Effects
N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has been shown to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One advantage of N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide is that it is relatively easy to synthesize and can be produced in large quantities in a laboratory setting. In addition, N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has been shown to have a variety of biological activities, which make it a potential candidate for the development of new drugs. However, one limitation of N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide is that its mechanism of action is not well understood, which makes it difficult to design experiments to study its effects. In addition, N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has not been extensively studied in vivo, which limits its potential use in animal models.

Future Directions

There are many potential future directions for the study of N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide. One direction is to further study its mechanism of action, which could lead to the development of new drugs that target the same pathways. Another direction is to study the effects of N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide in animal models, which could provide more information about its potential use in humans. Finally, N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide could be further studied for its potential use in the treatment of inflammatory diseases, cancer, and bacterial infections.

Synthesis Methods

N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide can be synthesized by the reaction of 2-phenoxyacetic acid with N-methyl-N-(3-methylphenyl)-2-aminoacetamide in the presence of phosphorus oxychloride. The resulting intermediate is then reacted with sodium azide and triethylamine to form the final product, N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide. The synthesis of N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has been studied for its potential use in a variety of scientific research applications. It has been shown to have anti-inflammatory effects, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro. In addition, N-methyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has been shown to have antibacterial effects, which make it a potential candidate for the development of new antibiotics.